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Compound of Interest

Compound Name: N-(Acetyl-d3)-S-allyl-L-cysteine

Cat. No.: B565247 Get Quote

Essential Safety and Handling Guide for N-(Acetyl-
d3)-S-allyl-L-cysteine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-(Acetyl-d3)-S-allyl-L-cysteine. The following

procedures are based on the safety data sheet for the structurally similar compound N-Acetyl-

L-cysteine, as a specific SDS for the deuterated form is not readily available. The chemical

properties and hazards of the deuterated compound are expected to be nearly identical to its

non-deuterated counterpart.

Personal Protective Equipment (PPE)
When handling N-(Acetyl-d3)-S-allyl-L-cysteine, it is imperative to use appropriate personal

protective equipment to ensure personal safety and prevent exposure. The recommended PPE

is outlined below.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Glasses

Must be compliant with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Hand Protection Chemical-resistant Gloves

Nitrile rubber, neoprene, or

PVC gloves are

recommended. Always inspect

gloves for integrity before use.

[2][3]

Respiratory Protection
NIOSH/MSHA or EN 149

Approved Respirator

Required if exposure limits are

exceeded, if irritation or other

symptoms are experienced, or

when engineering controls are

insufficient.[1]

Body Protection Protective Clothing

An appropriate lab coat or

other protective clothing

should be worn to prevent skin

exposure.[1][2]

Operational and Disposal Plans
Proper handling and disposal are critical to maintaining a safe laboratory environment.

Handling and Storage:

Use with adequate ventilation to minimize dust generation and accumulation.[1]

Avoid contact with skin and eyes, and prevent ingestion and inhalation.[1]

Wash hands thoroughly after handling.[1]

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1]
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Spill Management:

Evacuate and Ventilate: In case of a spill, ensure the area is well-ventilated.

Utilize Proper PPE: Wear the personal protective equipment as outlined in the table above.

Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,

labeled disposal container. Avoid generating dust.[1]

Decontamination: Clean the spill area thoroughly.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Do not allow the product to enter drains.

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid if irritation develops or persists.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT

induce vomiting. Seek medical aid.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling N-
(Acetyl-d3)-S-allyl-L-cysteine in a laboratory setting.
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Preparation

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves
- Lab Coat

Handling of N-(Acetyl-d3)-S-allyl-L-cysteine
- Use in a well-ventilated area

- Avoid dust generation

Post-Handling

Decontamination
- Clean work surfaces

- Wash hands thoroughly

Waste Disposal
- Collect in a labeled container

- Dispose according to regulations

Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-(Acetyl-d3)-S-allyl-L-cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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